Cas no 1806437-87-5 (Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate
• CAS No: 1806437-87-5
• MF: C₁₃H₁₅BrF₂O₂
• MW: 321.1578104496
• CID: 4959207
• Update Time: 2025-10-28

Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate

• Inchi： 1S/C13H15BrF2O2/c1-2-18-13(17)10-7-3-5-9(6-4-8-14)11(10)12(15)16/h3,5,7,12H,2,4,6,8H2,1H3
• InChI Key： SCSVORQBMQTTRK-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate

Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate (CAS No. 1806437-87-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate, identified by its CAS number 1806437-87-5, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its bromopropyl and difluoromethyl substituents, has garnered attention due to its utility in the synthesis of various biologically active molecules. The strategic placement of these functional groups makes it a valuable building block for the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability and binding affinity. Recent studies have highlighted the role of difluorinated compounds in improving the pharmacokinetic profiles of drugs, making them more effective and less prone to degradation. In contrast, the bromopropyl moiety offers a site for further functionalization, enabling chemists to tailor the compound's properties for specific applications.

In the context of modern drug discovery, Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate has been utilized in the synthesis of various pharmacophores. For instance, researchers have leveraged this intermediate to develop inhibitors targeting enzymes involved in inflammatory pathways. The combination of the difluoromethyl group and the bromopropyl side chain allows for precise modulation of electronic and steric properties, which is crucial for achieving high selectivity and efficacy.

One notable application of this compound has been in the synthesis of small-molecule inhibitors for kinases, a class of enzymes implicated in numerous diseases, including cancer. The difluoromethyl group enhances the binding affinity of these inhibitors to their target proteins, while the bromopropyl group provides a handle for further chemical modifications. This dual functionality has enabled the development of potent and selective kinase inhibitors with promising preclinical results.

The versatility of Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate extends beyond kinase inhibition. It has also been employed in the synthesis of compounds targeting other therapeutic areas, such as central nervous system disorders and infectious diseases. The ability to introduce diverse functional groups while maintaining a robust core structure makes this intermediate a valuable asset in medicinal chemistry.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled chemists to efficiently incorporate additional functionalities into this scaffold. These methods have not only streamlined the synthesis process but also opened up new possibilities for structural diversification.

The impact of Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate on drug discovery is underscored by its incorporation into several clinical candidates. These candidates have demonstrated efficacy in preclinical models and are currently undergoing further investigation in human trials. The success of these early-stage programs highlights the importance of this intermediate in generating novel therapeutics.

In conclusion, Ethyl 3-(3-bromopropyl)-2-(difluoromethyl)benzoate (CAS No. 1806437-87-5) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and functionalizability make it an indispensable tool for medicinal chemists striving to develop innovative treatments for a wide range of diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.